Cas no 66536-82-1 (hippurin)

• Product name: hippurin
• CAS No: 66536-82-1
• MF: C₃₀H₄₈O₇
• MW: 520.69792
• CID: 964165
• PubChem ID: 128330

hippurin Chemical and Physical Properties

Names and Identifiers

• hippurin
• (2R,3S,5S,11S,20R,22S,24S)-24-Methyl-22,25-epoxyfurostan-2,3,11,20-tetraol 2-acetate
• CHEMBL508041
• DTXSID00985146
• BDBM50482556
• 3,11,20-Trihydroxy-24-methyl-22,25-epoxyfurostan-2-yl acetate
• Epihippurin 1
• [(1S,2S,3'S,4S,6S,7R,8R,9S,11S,12S,13S,15R,16S,18S)-7,11,16-trihydroxy-2',2',3',7,9,13-hexamethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,5'-oxolane]-15-yl] acetate
• 24-Methyl-22,25-epoxy-5alpha-furostan-2,3,11,20-tetrol 2-monoacetate
• LMST01090004
• (22S)-1alpha-acetoxy-5alpha-furospirostan-3alpha,11beta,20R-triol
• 66536-82-1
• 22-epi-Hippurin-1
• Furostan-2,3,11,20-tetrol, 22,25-epoxy-24-methyl-, 2-acetate, (2alpha,3alpha,5alpha,11beta,22alpha,24S)-
• CHEBI:185496
• 24-methyl-22,25-epoxy-5 alpha-furostan-2,3,11,20-tetrol 2-monoacetate

• Inchi： InChI=1S/C30H48O7/c1-15-12-30(37-26(15,3)4)29(7,34)25-22(36-30)11-19-18-9-8-17-10-20(32)23(35-16(2)31)14-27(17,5)24(18)21(33)13-28(19,25)6/h15,17-25,32-34H,8-14H2,1-7H3/t15-,17-,18-,19-,20-,21-,22-,23+,24+,25-,27-,28-,29+,30-/m0/s1
• InChI Key： HRJBSUKSBJIMML-JQXFSTGHSA-N
• SMILES： CC1CC2(C(C3C(O2)CC4C3(CC(C5C4CCC6C5(CC(C(C6)O)OC(=O)C)C)O)C)(C)O)OC1(C)C

Computed Properties

• Exact Mass: 520.34014
• Monoisotopic Mass: 520.34000387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 968
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.45